![molecular formula C10H6BrN3O B2466153 8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one CAS No. 305866-74-4](/img/structure/B2466153.png)
8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
Description
8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a chemical compound with the molecular formula C17H11BrFN3O . It is a derivative of 3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one .
Molecular Structure Analysis
The molecular structure of 8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one has been studied both theoretically and experimentally . The compound was crystallized from acetonitrile and the single-crystal X-ray analysis revealed that it exists in a monoclinic P2 1 /n space group .Scientific Research Applications
Hepatitis B Inhibitor Synthesis
The compound 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, a derivative closely related to 8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, has been synthesized and evaluated as a potential inhibitor of hepatitis B. This compound showed nanomolar inhibitory activity against Hepatitis B virus (HBV) in vitro (Ivashchenko et al., 2019).
Synthesis of Diverse Derivatives
A methodology for the efficient synthesis of 3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one derivatives has been developed. This process used di-2-pyridyl thionocarbonate in substitution of thiophosgene, which is a potential air pollutant, suggesting an environmentally friendly approach (Barone & Catalfo, 2017).
Application in BET Bromodomain Inhibition
Compounds containing the 9H-pyrimido[4,5-b]indole core, similar in structure to 8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, have been synthesized and shown to be potent and orally bioavailable inhibitors of BET proteins. This inhibition is significant for cell growth in acute leukemia cell lines and breast cancer models (Zhao et al., 2017).
Fluorescence Studies and Pharmaceutical Applications
The synthesis of biologically and pharmaceutically active core structures containing pyrimido[4,5-b] and [5,4-b]indoles, such as 8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one, has been achieved. Fluorescence studies of these compounds suggest potential applications in pharmaceuticals (Kumar, Rao, & Nagarajan, 2012).
properties
IUPAC Name |
8-bromo-3,5-dihydropyrimido[5,4-b]indol-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrN3O/c11-5-1-2-7-6(3-5)8-9(14-7)10(15)13-4-12-8/h1-4,14H,(H,12,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEPBEDMLGQNMFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C3=C(N2)C(=O)NC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-bromo-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one | |
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